(5-Bromo-2-fluorophenyl)(1-hydroxy-4-methoxycyclohexyl)methanone

• Molecular Formula: C14H16BrFO3
• Molecular Weight: 331.18 g/mol
• IUPAC Name: (5-bromo-2-fluorophenyl)-(1-hydroxy-4-methoxycyclohexyl)methanone
• InChI: InChI=1S/C14H16BrFO3/c1-19-10-4-6-14(18,7-5-10)13(17)11-8-9(15)2-3-12(11)16/h2-3,8,10,18H,4-7H2,1H3
• InChI Key: KYXHPJQTEAWXTK-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC(CC1)(C(=O)C2=C(C=CC(=C2)Br)F)O

Description

(5-Bromo-2-fluorophenyl)(1-hydroxy-4-methoxycyclohexyl)methanone is a useful research compound. Its molecular formula is C14H16BrFO3 and its molecular weight is 331.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiHMDS (1.0 M, 165 mL, 165 mmol) was added dropwise to a solution of 2-(5-bromo-2-fluorophenyl)-2-((trimethylsilyl)oxy)acetonitrile (Intermediate 12 Step 1, 45.80 g, 150 mmol) in acetonitrile (250 mL) at −78° C. The reaction mixture was stirred for 1.5 h and a solution of 4-methoxycyclohexanone (Lee, C. K.; Lee, I.-S. H.; Noland, W. E. Heterocycles, 2007, 71, 419-428) (20.3 g, 150 mmol) in THF (30 mL) was added slowly and the stirring at −78° C. was continued for 3 h. 1M HCl aq. (300 mL) was added at −78° C., and the mixture was allowed to warm slowly to r.t. and stirred overnight. The phases were separated and the aqueous layer was extracted with EtOAc (2×500 mL). The combined extracts were dried over Na2SO4, filtered, and concentrated in vacuo to afford 57 g of the crude material. A portion of the crude product (30 g) was purified by flash chromatography using a gradient of 0 to 50% EtOAc in EtOAc in hexanes to afford 9.24 g of the title compound.